Cas no 1477517-21-7 ((2S,3S)-3-Tert-butyl-4-(2,6-dimethoxyphenyl)-2-propan-2-yl-2H-1,3-benzoxaphosphole)

• Product Name: (2S,3S)-3-Tert-butyl-4-(2,6-dimethoxyphenyl)-2-propan-2-yl-2H-1,3-benzoxaphosphole
• CAS No: 1477517-21-7
• MF: C₂₂H₂₉O₃P
• MW: 372.43762755394
• MDL: MFCD31630765
• CID: 4556222
• PubChem ID: 139592805
• Update Time: 2025-10-29

(2S,3S)-3-Tert-butyl-4-(2,6-dimethoxyphenyl)-2-propan-2-yl-2H-1,3-benzoxaphosphole Chemical and Physical Properties

Names and Identifiers

• (S,S)-iPr-BI-DIME
• J3.618.294F
• (2S,3S)-4-(2,6-Dimethoxyphenyl)-2-isopropyl-3-tert-butyl-2,3-dihydro-1,3-benzooxaphosphole
• (2S,3S)-3-Tert-butyl-4-(2,6-dimethoxyphenyl)-2-propan-2-yl-2H-1,3-benzoxaphosphole
• CJC51721
• AS-74615
• (2S)-3-tert-butyl-4-(2,6-dimethoxyphenyl)-2-(propan-2-yl)-2,3-dihydro-1,3-benzoxaphosphole
• AKOS037748840
• 1477517-21-7
• (2S)-3-Tert-butyl-4-(2,6-dimethoxyphenyl)-2-propan-2-yl-2H-1,3-benzoxaphosphole
• (2S)-3-tert-butyl-4-(2,6-dimethoxyphenyl)-2-isopropyl-2H-1,3-benzoxaphosphole

• MDL： MFCD31630765
• Inchi： 1S/C22H29O3P/c1-14(2)21-25-18-13-8-10-15(20(18)26(21)22(3,4)5)19-16(23-6)11-9-12-17(19)24-7/h8-14,21H,1-7H3/t21-,26-/m0/s1
• InChI Key： AVUPKIFOTAYCAC-LVXARBLLSA-N
• SMILES： [P@@]1(C2C(C3C(=CC=CC=3OC)OC)=CC=CC=2O[C@@H]1C(C)C)C(C)(C)C

Computed Properties

• Exact Mass: 372.18543178g/mol
• Monoisotopic Mass: 372.18543178g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 449
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 27.7
• XLogP3: 5.3

Additional information on (2S,3S)-3-Tert-butyl-4-(2,6-dimethoxyphenyl)-2-propan-2-yl-2H-1,3-benzoxaphosphole

Compound Introduction: CAS No 1477517-21-7 and (2S,3S)-3-Tert-butyl-4-(2,6-dimethoxyphenyl)-2-propan-2-yl-2H-1,3-benzoxaphosphole

The compound identified by the CAS No 1477517-21-7 is a specialized chemical entity belonging to the class of benzoxaphosphole derivatives. This particular molecule, named (2S,3S)-3-Tert-butyl-4-(2,6-dimethoxyphenyl)-2-propan-2-yl-2H-1,3-benzoxaphosphole, has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. The benzoxaphosphole core is a heterocyclic scaffold that combines the aromaticity of a benzene ring with the electron-deficient nature of a phosphorus atom, making it a versatile platform for designing bioactive molecules.

One of the most striking features of this compound is its stereochemistry. The (2S,3S) configuration indicates the presence of two stereocenters at the 2 and 3 positions, which are crucial for determining its biological activity. The presence of a tert-butyl group at the 3-position enhances the steric hindrance around this region, potentially influencing interactions with biological targets. Additionally, the 2-propan-2-yl substituent contributes to the overall lipophilicity of the molecule, which can affect its absorption and distribution within biological systems.

The 4-(2,6-dimethoxyphenyl) moiety is another key feature that merits detailed discussion. This aromatic group introduces two methoxy substituents at the 2 and 6 positions, which can serve multiple purposes. Methoxy groups are known to be good bioisosters for hydroxyl groups, often improving metabolic stability while maintaining or enhancing binding affinity to biological targets. Furthermore, the electron-donating nature of methoxy groups can influence the electronic properties of the benzene ring, thereby affecting its interaction with phosphorus-containing moieties in enzymes or receptors.

Recent advancements in medicinal chemistry have highlighted the potential of benzoxaphosphole derivatives as scaffolds for drug discovery. The phosphorus atom in these compounds can act as a hinge-binding motif, allowing for precise interactions with biological targets such as kinases and proteases. For instance, studies have demonstrated that benzoxaphosphole-based inhibitors can exhibit high selectivity and potency against various therapeutic targets. The structural rigidity provided by the benzoxaphosphole ring system also aids in optimizing binding interactions by reducing conformational flexibility.

The stereochemical purity of (2S,3S)-3-Tert-butyl-4-(2,6-dimethoxyphenyl)-2-propan-2-yl-2H-1,3-benzoxaphosphole is particularly noteworthy. Enantiopure compounds are often preferred in drug development due to their predictable pharmacokinetic and pharmacodynamic profiles. The synthesis of enantiomerically pure benzoxaphosphole derivatives has been challenging but increasingly achievable with advances in asymmetric synthesis techniques. Methods such as chiral resolution and transition-metal-catalyzed asymmetric reactions have enabled researchers to access these complex molecules with high enantiomeric excess.

Current research in this area is focused on exploring the pharmacological potential of benzoxaphosphole derivatives. Several studies have reported promising results in vitro and in vivo regarding their ability to modulate key biological pathways. For example, certain benzoxaphosphole-based compounds have shown inhibitory activity against cancer-related kinases, making them attractive candidates for further development as anticancer agents. Additionally, their interaction with other enzymes involved in inflammation and immune responses has been investigated, suggesting potential applications in treating autoimmune diseases.

The (2S,3S)-configuration appears to play a critical role in determining the biological activity of this compound. Stereoisomers often exhibit vastly different pharmacological profiles due to differences in their spatial arrangement around stereocenters. This phenomenon underscores the importance of studying enantiomers separately rather than assuming that they will behave similarly in biological systems. High-resolution NMR spectroscopy and X-ray crystallography have been instrumental in elucidating the three-dimensional structures of these compounds, providing insights into their binding modes with biological targets.

The presence of both hydrophobic and hydrophilic regions in (2S,3S)-3-Tert-butyl-4-(2,6-dimethoxyphenyl)-2-propan-2-yl-2H-1,3-benzoxaphosphole contributes to its favorable pharmacokinetic properties. The tert-butyl group and propan-2-yl substituents enhance lipophilicity, while the methoxy groups introduce polar interactions. This balance allows for efficient membrane permeability coupled with strong binding affinity to polar biological targets such as proteins and nucleic acids. Such features are desirable for drug candidates aiming to achieve optimal absorption, distribution, metabolism, excretion (ADME), and toxicity (T) profiles.

In conclusion,CAS No 1477517-21-7 represents an intriguing compound with significant potential in pharmaceutical applications. The unique structural features of (2S,3S)-3-Tert-butyl-4-(2,6-dimethoxyphenyl)-2-propan-2-yl-2H-1,3-benzoxaphosphole, including its stereochemistry and functional groups,make it a promising candidate for further investigation. Ongoing research efforts are expected to yield valuable insights into its biological activity and therapeutic potential,contributing to advancements in drug discovery within this field.